Cas no 851132-32-6 (N-(2,4-dimethylphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 851132-32-6
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 5940791
• PubChem ID: 4281036
• Update Time: 2025-05-21

N-(2,4-dimethylphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• N-(2,4-dimethylphenyl)-2-((1-(3-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide
• Acetamide, N-(2,4-dimethylphenyl)-2-[[1-(3-methoxyphenyl)-1H-imidazol-2-yl]thio]-
• AKOS017092763
• F0599-0231
• N-(2,4-dimethylphenyl)-2-[1-(3-methoxyphenyl)imidazol-2-yl]sulfanylacetamide
• N-(2,4-dimethylphenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• EU-0057930
• 851132-32-6

• Inchi： 1S/C20H21N3O2S/c1-14-7-8-18(15(2)11-14)22-19(24)13-26-20-21-9-10-23(20)16-5-4-6-17(12-16)25-3/h4-12H,13H2,1-3H3,(H,22,24)
• InChI Key： BHRXDZUMQSGVKH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)CSC1N(C2=CC=CC(OC)=C2)C=CN=1

Computed Properties

• Exact Mass: 367.13544809g/mol
• Monoisotopic Mass: 367.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 81.4Ų

Additional information on N-(2,4-dimethylphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Comprehensive Overview of N-(2,4-dimethylphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 851132-32-6)

The compound N-(2,4-dimethylphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide, with the CAS number 851132-32-6, is a specialized organic molecule that has garnered attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of imidazole derivatives, which are widely recognized for their biological activity and versatility in drug design. The presence of a methoxyphenyl group and a dimethylphenyl moiety in its structure enhances its potential for interactions with biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for imidazole-based compounds has surged, driven by their applications in treating various conditions, including inflammation, microbial infections, and metabolic disorders. The sulfanylacetamide group in this compound further expands its utility, as it is often associated with enhanced bioavailability and target specificity. Researchers are particularly intrigued by its potential role in modulating enzyme activity, which could pave the way for innovative treatments in personalized medicine and precision agriculture.

The synthesis of N-(2,4-dimethylphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide involves multi-step organic reactions, including condensation and substitution processes. Its CAS registry number 851132-32-6 ensures accurate identification in chemical databases, facilitating global collaboration among scientists. The compound's stability under physiological conditions and its compatibility with common solvents make it a viable candidate for further development in drug formulation and delivery systems.

From an environmental perspective, the biodegradability and ecotoxicological profile of this compound are under investigation. With growing consumer awareness about sustainable chemistry, researchers are exploring greener synthesis routes and evaluating its impact on ecosystems. This aligns with the broader trend of developing eco-friendly agrochemicals and pharmaceuticals, which are increasingly prioritized in regulatory frameworks worldwide.

In the context of drug discovery, the compound's mechanism of action is a focal point. Preliminary studies suggest it may interact with specific receptors or enzymes, offering potential applications in neurological disorders or metabolic syndrome. Its structural analogs have shown promise in preclinical trials, raising optimism about its translational potential. Additionally, its imidazole core is a common motif in FDA-approved drugs, underscoring its relevance in modern pharmacology.

The commercial availability of CAS 851132-32-6 through specialized chemical suppliers has enabled broader academic and industrial research. Its inclusion in high-throughput screening libraries highlights its value in identifying lead compounds for further optimization. As the scientific community continues to explore its properties, this compound may emerge as a key player in next-generation therapeutics and crop protection solutions.

In summary, N-(2,4-dimethylphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide represents a compelling area of study at the intersection of chemistry, biology, and environmental science. Its multifaceted applications and alignment with contemporary research trends position it as a molecule of significant interest for future innovations.